Cas no 1804893-33-1 (Methyl 3-cyano-4,5-diethylphenylacetate)

• Product Name: Methyl 3-cyano-4,5-diethylphenylacetate
• CAS No: 1804893-33-1
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5009629
• Update Time: 2025-06-12

Methyl 3-cyano-4,5-diethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4,5-diethylphenylacetate

• Inchi： 1S/C14H17NO2/c1-4-11-6-10(8-14(16)17-3)7-12(9-15)13(11)5-2/h6-7H,4-5,8H2,1-3H3
• InChI Key： HWJREVFTIFJZAV-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=C(C#N)C(CC)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Methyl 3-cyano-4,5-diethylphenylacetate

Comprehensive Overview of Methyl 3-cyano-4,5-diethylphenylacetate (CAS No. 1804893-33-1)

Methyl 3-cyano-4,5-diethylphenylacetate (CAS No. 1804893-33-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its cyano and diethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a phenylacetate backbone with strategic substitutions, allows for versatile applications in drug discovery and fine chemical synthesis.

The growing interest in Methyl 3-cyano-4,5-diethylphenylacetate is partly driven by its potential role in the development of novel bioactive molecules. Researchers are exploring its utility in creating small-molecule inhibitors and enzyme modulators, which are critical in addressing diseases like cancer and metabolic disorders. The compound's cyano group enhances its binding affinity to biological targets, while the diethyl moiety improves its lipophilicity, facilitating better cellular uptake.

In the agrochemical sector, Methyl 3-cyano-4,5-diethylphenylacetate is being investigated for its potential as a pesticide intermediate. Its structural features align with the demand for environmentally friendly and highly effective crop protection agents. The compound's ability to act as a precursor for herbicides and fungicides positions it as a key player in sustainable agriculture, a topic of immense relevance given the global focus on food security and climate resilience.

From a synthetic chemistry perspective, the compound's CAS No. 1804893-33-1 is often searched in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial research. Its synthesis typically involves multi-step reactions, including esterification and cyanation, which are areas of active methodological development. Recent advancements in green chemistry have also spurred interest in optimizing the production of such intermediates with minimal environmental impact.

The versatility of Methyl 3-cyano-4,5-diethylphenylacetate extends to material science, where it serves as a building block for functional polymers and advanced coatings. Its aromatic core and polar functional groups contribute to the thermal stability and adhesion properties of these materials, making them suitable for high-performance applications in electronics and automotive industries.

As the scientific community continues to explore the potential of Methyl 3-cyano-4,5-diethylphenylacetate, its relevance in drug discovery pipelines and agrochemical innovation is expected to grow. The compound's unique combination of reactivity and stability ensures its place in the toolkit of modern chemists, addressing both current challenges and future opportunities in synthetic and applied chemistry.